4-(chloroacetyl)-7-(trifluoromethyl)-3,4-dihydroquinoxalin-2(1H)-one

• CAS: 950114-74-6
• Molecular Formula: C11H8ClF3N2O2
• Molecular Weight: 292.64 g/mol
• SMILES: C1C(=O)NC2=C(N1C(=O)CCl)C=CC(=C2)C(F)(F)F
• InChI: InChI=1S/C11H8ClF3N2O2/c12-4-10(19)17-5-9(18)16-7-3-6(11(13,14)15)1-2-8(7)17/h1-3H,4-5H2,(H,16,18)
• InChIKey: YESRDQRPLUOUDE-UHFFFAOYSA-N

4-(Chloroacetyl)-7-(trifluoromethyl)-3,4-dihydroquinoxalin-2(1H)-one (CAS 950114-74-6): A Dual-Functionalized Quinoxalinone Building Block for Targeted Medicinal Chemistry Libraries

4-(Chloroacetyl)-7-(trifluoromethyl)-3,4-dihydroquinoxalin-2(1H)-one (CAS 950114-74-6) is a heterocyclic building block featuring a 3,4-dihydroquinoxalin-2(1H)-one core substituted at the N4 position with a chloroacetyl moiety and at the C7 position with a trifluoromethyl group . The compound has a molecular formula of C11H8ClF3N2O2 and a molecular weight of 292.64 g/mol, and is typically supplied at 95% purity for research-scale applications .

Electrophilic handle Chloroacetyl group enables covalent derivatization via nucleophilic substitution

ADME-enhancing group C7 trifluoromethyl improves lipophilicity and may reduce oxidative metabolism

Privileged scaffold 3,4-Dihydroquinoxalin-2(1H)-one core used in kinase inhibitor programs

Why Generic Substitution Fails for 4-(Chloroacetyl)-7-(trifluoromethyl)-3,4-dihydroquinoxalin-2(1H)-one: The Critical Interplay of Two Orthogonal Functional Motifs

The 3,4-dihydroquinoxalin-2(1H)-one scaffold is a recognized privileged structure in kinase and enzyme inhibitor design, as demonstrated by its use in JNK3 and sGC activator programs [1]. However, the specific combination of a C7 trifluoromethyl group and an N4 chloroacetyl moiety on this core creates a compound with a distinct physicochemical and reactivity profile that cannot be replicated by simple analogs where either substituent is absent or replaced. The chloroacetyl group provides a reactive electrophilic handle essential for further covalent derivatization, while the trifluoromethyl group simultaneously boosts lipophilicity by over 1.0 logP units and imparts metabolic stability [2]. Procurement of a non-halogenated or mono-functionalized analog would compromise both the reactivity and the ADME property profile required for structure–activity relationship (SAR) exploration in lead optimization programs targeting central nervous system or intracellular enzyme targets.

Target compound

4-(Chloroacetyl)-7-(trifluoromethyl)-3,4-dihydroquinoxalin-2(1H)-one

Analog lacking chloroacetyl

Absence of reactive handle prevents covalent derivatization and limits synthetic utility.

Target compound

Contains C7 –CF3 group

Non-fluorinated analog

Reduced lipophilicity and potential metabolic instability may alter SAR and ADME outcomes.

• [1] Dou X, et al. Rational modification, synthesis and biological evaluation of 3,4-dihydroquinoxalin-2(1H)-one derivatives as potent and selective c-Jun N-terminal kinase 3 (JNK3) inhibitors. Eur J Med Chem. 2020;201:112445. doi:10.1016/j.ejmech.2020.112445. View Source
• [2] Enamine LLC. Product Page: 4-(chloroacetyl)-7-(trifluoromethyl)-3,4-dihydroquinoxalin-2(1H)-one (EN300-23093). Chembase.cn ID: 251594. View Source

Quantitative Differentiation Guide for 4-(Chloroacetyl)-7-(trifluoromethyl)-3,4-dihydroquinoxalin-2(1H)-one (950114-74-6) vs. Structurally Proximal Analogs

Enhanced Lipophilicity: +1.03 logP Increase Over the Non-Trifluoromethyl Chloroacetyl Analog

The target compound 4-(chloroacetyl)-7-(trifluoromethyl)-3,4-dihydroquinoxalin-2(1H)-one exhibits a calculated logP of 2.44 [1]. Its direct analog lacking the 7-trifluoromethyl substituent, 4-(chloroacetyl)-3,4-dihydroquinoxalin-2(1H)-one (CAS 436088-67-4), has a reported logP of 1.41 . This represents a ΔlogP of +1.03, a substantial increase that translates to approximately a 10-fold higher theoretical partition coefficient.

Lipophilicity increase

Reported

+1.03

logP

May support CNS-targeted library design

Computed logP; experimental confirmation recommended.

Evidence Dimension	Calculated logP (lipophilicity)
Target Compound Data	logP = 2.44
Comparator Or Baseline	4-(Chloroacetyl)-3,4-dihydroquinoxalin-2(1H)-one (CAS 436088-67-4): logP = 1.41
Quantified Difference	ΔlogP = +1.03 (~10× increase in P)
Conditions	Predicted logP values from computational models; values curated from Chembase.cn and Huaxuejia.cn databases.

Why This Matters

A logP increase of 1 unit correlates with significantly higher membrane permeability, making this compound substantially better suited for CNS-targeted library design or intracellular target engagement assays than the non-fluorinated analog.

• [1] Chembase.cn. Product Substance Page: 4-(chloroacetyl)-7-(trifluoromethyl)-3,4-dihydroquinoxalin-2(1H)-one (EN300-23093). Hydrophobicity (logP): 2.449. View Source

Molecular Weight and Steric Bulk: A 68 g/mol Increment That Modulates Target Binding Kinetics

The target compound has a molecular weight of 292.64 g/mol , whereas the closest chloroacetyl analog lacking the trifluoromethyl group (CAS 436088-67-4) measures 224.64 g/mol [1]. This 68.0 g/mol difference arises entirely from the replacement of a hydrogen atom with a trifluoromethyl (–CF3) group, introducing substantial additional van der Waals volume and steric bulk at the 7-position of the quinoxalinone ring.

Molecular weight shift

Reported

+68.0

g/mol

May affect binding kinetics and steric fit

Derived from vendor-supplied molecular weights.

Evidence Dimension	Molecular weight (and correlated steric volume)
Target Compound Data	292.64 g/mol
Comparator Or Baseline	4-(Chloroacetyl)-3,4-dihydroquinoxalin-2(1H)-one (CAS 436088-67-4): 224.64 g/mol
Quantified Difference	ΔMW = 68.0 g/mol
Conditions	Vendor-reported molecular weights from Santa Cruz Biotechnology and Qiye.molbase.cn; purity ≥95% for both.

Why This Matters

A 68 g/mol increase in molecular weight within a congeneric series can substantially alter target binding kinetics and selectivity profiles; procurement of the correct analog ensures accurate SAR data in lead optimization campaigns where steric complementarity is critical.

• [1] Qiye.molbase.cn. 4-(2-chloroacetyl)-1,3-dihydroquinoxalin-2-one (CAS 436088-67-4). Molecular Weight: 224.644. View Source

Reactive Chloroacetyl Warhead: Electrophilic Reactivity Absent in the Non-Acylated 7-Trifluoromethyl Analog

The chloroacetyl group at the N4 position endows this compound with a reactive electrophilic site capable of undergoing nucleophilic substitution with amines, thiols, and other nucleophiles, enabling covalent derivatization [1]. In contrast, 7-(trifluoromethyl)-3,4-dihydroquinoxalin-2(1H)-one (CAS 716-81-4), which lacks the chloroacetyl moiety, is a closed scaffold with no equivalent reactive handle for further elaboration . This reactivity difference is binary: the target compound is a reactive intermediate, while the non-acylated analog is a terminal product.

Reactive warhead

Context-dependent

Target: reactive chloroacetyl

vs

Analog: absent

Binary reactivity difference; analog cannot serve as intermediate for covalent synthesis

Inferred from structural analysis.

Evidence Dimension	Presence of reactive electrophilic group
Target Compound Data	Contains chloroacetyl (–COCH2Cl) moiety at N4; undergoes nucleophilic substitution.
Comparator Or Baseline	7-(Trifluoromethyl)-3,4-dihydroquinoxalin-2(1H)-one (CAS 716-81-4): No chloroacetyl group; electrophilic reactivity absent.
Quantified Difference	Qualitative binary difference (reactive handle present vs. absent)
Conditions	Inferred from structural analysis; vendor product descriptions classify target as a 'building block' and comparator as a 'terminal scaffold.'

Why This Matters

For any program requiring covalent modification, target engagement probe synthesis, or library diversification, the presence of the chloroacetyl warhead makes this compound uniquely suitable; the non-acylated analog cannot serve as a synthetic intermediate for these applications.

• [1] Santa Cruz Biotechnology SCBIO.cn Product Description: 4-(chloroacetyl)-7-(trifluoromethyl)-3,4-dihydroquinoxalin-2(1H)-one. States that 'the compound possesses unique electrophilic properties due to the presence of the chloroacetyl group, enhancing its reactivity toward nucleophiles.' View Source

Metabolic Stability Enhancement via Trifluoromethyl Group: Class-Level Advantage Over Non-Fluorinated Dihydroquinoxalinones

The trifluoromethyl (–CF3) group is a cornerstone of contemporary medicinal chemistry for blocking oxidative metabolism at aromatic positions. Incorporation of a –CF3 substituent, as seen at the C7 position of this compound, is well-established to reduce cytochrome P450-mediated hydroxylation and thereby improve metabolic clearance profiles compared to non-fluorinated or methyl-substituted analogs [1]. This class-level advantage applies directly to the target compound relative to any non-fluorinated 3,4-dihydroquinoxalin-2(1H)-one derivative lacking the C7 –CF3 group.

Metabolic stability

Class-level inference

–CF3 blocks oxidative metabolism

May reduce clearance risk in lead optimization

No direct matched-pair data; based on fluorine medicinal chemistry precedent.

Evidence Dimension	Predicted metabolic stability (oxidative metabolism resistance)
Target Compound Data	Contains C7 –CF3 group; class-level expectation of reduced oxidative clearance.
Comparator Or Baseline	Non-fluorinated 3,4-dihydroquinoxalin-2(1H)-one analogs (e.g., C7-H or C7-CH3 derivatives): No metabolic blocking group at C7.
Quantified Difference	No direct head-to-head metabolic stability data available for this specific pair; inference based on extensive medicinal chemistry literature demonstrating that –CF3 substitution reduces intrinsic clearance in matched molecular pairs.
Conditions	Class-level inference from peer-reviewed reviews on fluorinated compounds in medicinal chemistry.

Why This Matters

In lead optimization, metabolic instability at the C7 position would necessitate additional synthetic iterations; selecting the pre-installed –CF3 analog from the outset can accelerate the hit-to-lead process by reducing the risk of rapid in vivo clearance.

• [1] Schoenebeck F, et al. A Brief Review on the Synthesis of the N-CF3 Motif in Heterocycles. Molecules. 2023;28(7):3012. doi:10.3390/molecules28073012. (Documents that –CF3 groups enhance lipophilicity, permeability, and metabolic stability over –CH3 or –H analogs.) View Source

Optimal Procurement and Research Application Scenarios for 4-(Chloroacetyl)-7-(trifluoromethyl)-3,4-dihydroquinoxalin-2(1H)-one (950114-74-6)

Covalent Kinase or Enzyme Inhibitor Library Synthesis

Programs targeting kinases (e.g., JNK3, Akt) or metabolic enzymes (e.g., SCD1) that require covalent warhead incorporation can use this compound as a direct precursor. The chloroacetyl group serves as a reactive handle for nucleophilic displacement by amines, thiols, or hydroxylamines, enabling rapid generation of covalent inhibitor candidates. The 7-trifluoromethyl group simultaneously ensures the resulting conjugates retain favorable logP and metabolic stability properties, as supported by the lipophilicity and class-level stability evidence in Section 3 [1].

ADME-Optimized Fragment-Based Drug Discovery (FBDD) Scaffolds

For fragment growing or merging strategies where the 3,4-dihydroquinoxalin-2(1H)-one core has been identified as a hit, this specific derivative provides a pre-optimized starting point. The +1.03 logP advantage over the non-fluorinated chloroacetyl analog (Evidence Item 1) translates to improved passive permeability, making it particularly suitable for hits targeting intracellular or CNS-localized proteins where membrane penetration is rate-limiting [2].

Bioconjugation and Chemical Probe Development

The electrophilic chloroacetyl group enables chemoselective conjugation to cysteine residues or engineered thiol groups on proteins of interest. This compound can be used directly in activity-based protein profiling (ABPP) experiments to generate target-engagement probes. The binary reactivity advantage over the non-acylated 7-trifluoromethyl quinoxalinone (Evidence Item 3) makes this compound uniquely suited for covalent probe synthesis [3].

Application

Selection Property

Validation Focus

Covalent inhibitor library synthesis

Chloroacetyl electrophilic handle

Nucleophilic displacement efficiency

ADME-optimized fragment growth

Pre-installed trifluoromethyl group

Passive permeability & metabolic stability assays

Bioconjugation & probe development

Chemoselective chloroacetyl warhead

Target-engagement labeling & selectivity

• [1] Dou X, et al. Rational modification, synthesis and biological evaluation of 3,4-dihydroquinoxalin-2(1H)-one derivatives as potent and selective c-Jun N-terminal kinase 3 (JNK3) inhibitors. Eur J Med Chem. 2020;201:112445. View Source
• [2] Chembase.cn / Huaxuejia.cn. Comparative logP values for target compound (logP 2.44) and non-trifluoromethyl analog (logP 1.41). View Source
• [3] Santa Cruz Biotechnology SCBIO.cn. Product description confirming unique electrophilic properties of the chloroacetyl group in this compound. View Source